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Compound of Interest

Compound Name: (S)-(+)-6-Methyl-1-octanol

Cat. No.: B019692

For Researchers, Scientists, and Drug Development Professionals
Introduction

6-Methyl-1-octanol is a chiral alcohol with two enantiomers: (R)-6-methyl-1-octanol and (S)-6-
methyl-1-octanol. As with many chiral molecules, the biological activity of these enantiomers
can differ significantly due to their distinct three-dimensional arrangements, which dictates their
interaction with chiral biological targets such as enzymes and receptors.[1][2] This technical
guide provides an overview of the known biological activities of chiral 6-methyl-1-octanol,
focusing on its antimicrobial properties, effects on aquatic organisms, and potential interactions
with cellular signaling pathways. Due to a notable scarcity of specific quantitative data in
publicly available literature, this document will also outline established experimental protocols
for determining these biological activities.

Physicochemical Properties

A summary of the key physicochemical properties of the enantiomers of 6-methyl-1-octanol is
presented below.
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(S)-(+)-6-Methyl-1-  (R)-(-)-6-Methyl-1-

Property Reference
octanol octanol

Molecular Formula CoH200 CoH200 [3114]
Molecular Weight 144.25 g/mol 144.25 g/mol [3][4]

CAS Number 110453-78-6 97730-24-0 [5]

Boiling Point 196.6 °C Not available [3]

Density 0.824 g/cm? Not available [3]

Flash Point 79.5°C Not available [3]

Antimicrobial Activity

(S)-(+)-6-Methyl-1-octanol has been reported to exhibit antimicrobial properties.[6] However,
specific quantitative data, such as Minimum Inhibitory Concentration (MIC) values against
various bacterial and fungal strains, are not readily available in the scientific literature. The
determination of MIC is a crucial step in evaluating the potential of a compound as an
antimicrobial agent.

Experimental Protocol: Determination of Minimum
Inhibitory Concentration (MIC)

A standard method for determining the MIC of a compound is the broth microdilution assay.

Objective: To determine the lowest concentration of each enantiomer of 6-methyl-1-octanol that
inhibits the visible growth of a specific microorganism.

Materials:
e (R)- and (S)-6-methyl-1-octanol
» Bacterial or fungal strains of interest

o Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)
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o Sterile 96-well microplates
e Spectrophotometer
Procedure:

o Preparation of Stock Solutions: Prepare stock solutions of each enantiomer in a suitable
solvent (e.g., dimethyl sulfoxide, DMSO).

o Serial Dilutions: Perform a two-fold serial dilution of each enantiomer in the appropriate broth
medium in the wells of a 96-well plate.

e Inoculum Preparation: Prepare a standardized inoculum of the test microorganism to a final
concentration of approximately 5 x 10> colony-forming units (CFU)/mL.

 Inoculation: Add the microbial inoculum to each well containing the diluted compound.

e Controls: Include a positive control (microorganism in broth without the compound) and a
negative control (broth only).

 Incubation: Incubate the plates at the optimal temperature and duration for the specific
microorganism (e.g., 37°C for 18-24 hours for bacteria).

e MIC Determination: The MIC is determined as the lowest concentration of the compound at
which there is no visible growth of the microorganism. This can be assessed visually or by
measuring the optical density at 600 nm.

Workflow for MIC Determination
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Ecotoxicity: Effects on Daphnia

(S)-6-Methyl-1-octanol has been identified as a metabolite of the water flea Daphnia pulex.[5]
This suggests a potential for interaction with aquatic ecosystems. Evaluating the
enantioselective toxicity of chiral compounds on aquatic organisms like Daphnia magna is
crucial for environmental risk assessment.

Experimental Protocol: Daphnia sp. Acute
Immobilisation Test (OECD 202)

This standard guideline is used to determine the acute toxicity of substances to Daphnia.

Objective: To determine the concentration of each enantiomer of 6-methyl-1-octanol that
causes immobilization in 50% of the exposed Daphnia (EC50) over a 48-hour period.

Materials:

e (R)- and (S)-6-methyl-1-octanol

e Daphnia magna neonates (<24 hours old)
e Reconstituted freshwater medium

e Glass test vessels

Procedure:

o Test Solutions: Prepare a series of concentrations for each enantiomer in the freshwater
medium. A control group with medium only is also prepared.

o Exposure: Introduce a set number of Daphnia neonates (e.g., 20 per concentration, divided
into four replicates of five) into each test vessel.

¢ Incubation: Maintain the test vessels under controlled conditions (20 £ 1°C, 16-hour light/8-
hour dark cycle) for 48 hours.
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e Observation: At 24 and 48 hours, count the number of immobilized daphnids (those that are
unable to swim within 15 seconds after gentle agitation).

o Data Analysis: Calculate the 48-hour EC50 value with confidence intervals using appropriate
statistical methods.

Logical Flow for Acute Immobilisation Test
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Caption: Logical flow for the Daphnia sp. acute immobilisation test.

Cytotoxicity

The potential for chiral 6-methyl-1-octanol to induce cytotoxicity is an important aspect of its
biological activity profile. Cell viability assays are commonly used to assess the cytotoxic
effects of compounds on cultured cells.

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric
assay for assessing cell metabolic activity.

Objective: To determine the concentration of each enantiomer of 6-methyl-1-octanol that
reduces the viability of a cell line by 50% (IC50).

Materials:
e (R)- and (S)-6-methyl-1-octanol
e Mammalian cell line (e.g., HeLa, HepGZ2)

e Cell culture medium and supplements
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MTT reagent

Solubilization solution (e.g., DMSO, acidified isopropanol)

Sterile 96-well plates

Microplate reader

Procedure:

Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to
adhere overnight.

Compound Treatment: Treat the cells with a range of concentrations of each enantiomer.
Include a vehicle control (solvent used to dissolve the compound).

Incubation: Incubate the cells with the compounds for a specified period (e.g., 24, 48, or 72
hours).

MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the
formation of formazan crystals.

Solubilization: Add the solubilization solution to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a
microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and
determine the IC50 value.

MTT Assay Experimental Workflow
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Caption: Workflow of the MTT cytotoxicity assay.

Potential Signaling Pathway Interactions
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While direct evidence is lacking for 6-methyl-1-octanol, alcohols, in general, are known to
interact with various cellular signaling pathways. Two potential targets are Protein Kinase C
(PKC) and G-protein coupled receptors (GPCRS).

Protein Kinase C (PKC)

PKC is a family of protein kinase enzymes that are involved in controlling the function of other
proteins through the phosphorylation of hydroxyl groups of serine and threonine amino acid
residues on these proteins. Alcohols have been shown to modulate PKC activity.[5][7]

Hypothesized Interaction:
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Caption: Hypothesized modulation of PKC signaling by 6-methyl-1-octanol.

G-Protein Coupled Receptors (GPCRS)

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://repositorio.cespu.pt/handle/20.500.11816/3913?locale-attribute=es
https://www.benchchem.com/product/b019692?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

GPCRs are a large family of transmembrane receptors that sense molecules outside the cell
and activate inside signal transduction pathways and, ultimately, cellular responses. The
interaction of small molecules with GPCRs can be allosteric, meaning they bind to a site
distinct from the primary ligand binding site and modulate the receptor's function.

Potential Allosteric Modulation:
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Caption: Potential allosteric modulation of a GPCR by 6-methyl-1-octanol.

Conclusion and Future Directions
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The available information on the biological activity of chiral 6-methyl-1-octanol is limited. While
there are indications of antimicrobial properties and its presence as a metabolite in aquatic
organisms, a comprehensive, quantitative understanding of its enantioselective effects is
lacking. The experimental protocols provided in this guide offer a framework for future research
to elucidate the specific biological activities of the (R) and (S) enantiomers. Further
investigation is warranted to determine the MIC values against a broad panel of microbes, to
guantify the enantioselective toxicity in ecotoxicological models, and to explore the specific
molecular targets and signaling pathways modulated by each enantiomer. Such studies are
essential for a complete assessment of the pharmacological and environmental impact of chiral
6-methyl-1-octanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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